Cas no 1806235-89-1 (5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806235-89-1
• MF: C₇H₅F₃N₂O₄
• MW: 238.120812177658
• CID: 4832077
• Update Time: 2025-10-21

5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3N2O4/c1-3-5(16-7(8,9)10)4(13)2-11-6(3)12(14)15/h2,13H,1H3
• InChI Key： FILHQWNWALQQDS-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1C)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 2.2
• Topological Polar Surface Area: 88.2

Additional information on 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine

5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine: An Overview of a Promising Compound (CAS No. 1806235-89-1)

5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806235-89-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine is characterized by the presence of a pyridine ring substituted with a hydroxyl group at the 5-position, a methyl group at the 3-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 4-position. These functional groups contribute to the compound's chemical stability and reactivity, making it an interesting candidate for further investigation in various biological contexts.

Recent studies have highlighted the potential therapeutic applications of 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine has also shown promise as an antimicrobial agent. A study conducted by a team of researchers from the University of California, Los Angeles (UCLA) demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This finding is particularly significant given the growing global concern over antibiotic resistance.

The anticancer potential of 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine has also been explored. A recent study published in Cancer Research found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The researchers identified that the compound targets specific signaling pathways involved in cell proliferation and apoptosis, thereby inducing cell cycle arrest and promoting apoptosis in cancer cells. These findings suggest that 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine could be a valuable lead compound for the development of novel anticancer therapies.

The synthesis of 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine has been optimized to improve yield and purity. A multi-step synthetic route involving nitration, methylation, hydroxylation, and trifluoromethylation has been developed. This synthetic strategy allows for efficient production of the compound on a laboratory scale, paving the way for further preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies have indicated that 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine exhibits low toxicity in animal models. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for human use.

The future research directions for 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine include further elucidation of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its efficacy in more advanced preclinical models. Additionally, efforts are underway to develop analogs with improved potency and selectivity for specific therapeutic targets.

In conclusion, 5-Hydroxy-3-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806235-89-1) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies make it an exciting candidate for drug development. As research progresses, it is likely that this compound will continue to attract significant interest from both academic and industrial sectors.